Cas no 858117-69-8 (Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-)
858117-69-8 structure
Product Name:Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
CAS No:858117-69-8
MF:C14H9N3O3
MW:267.239562749863
CID:663260
PubChem ID:11402895
Update Time:2025-04-19
Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
- (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)-phenylmethanone
- SCHEMBL878818
- 858117-69-8
- DTXSID60464826
-
- Inchi: 1S/C14H9N3O3/c18-13(9-4-2-1-3-5-9)10-8-16-14-12(10)11(17(19)20)6-7-15-14/h1-8H,(H,15,16)
- InChI Key: CIUQRALHSQKXJW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1=CNC2C1=C(C=CN=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 267.06439116g/mol
- Monoisotopic Mass: 267.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 91.6Ų
Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
858117-69-8 (Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-) Related Products
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